5-isopropyl-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-[(1-phenyltetrazol-5-yl)methyl]-5-propan-2-ylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C17H18N8/c1-12(2)14-10-16(25-15(20-14)8-9-19-25)18-11-17-21-22-23-24(17)13-6-4-3-5-7-13/h3-10,12,18H,11H2,1-2H3
• InChI Key: JUZZMZJWAPJNPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=NN2C(=C1)NCC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C17H18N8
• Molecular Weight: 334.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an isopropyl group, a phenyl group, a tetrazol group, and a pyrazolopyrimidin group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings and subsequent functionalization.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple heterocyclic rings. These rings can participate in a variety of interactions, including hydrogen bonding and pi stacking, which can influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the tetrazol group can act as a bioisostere for carboxylic acid groups, and the phenyl group can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures are often used in medicinal chemistry and can interact with a variety of biological targets.

Future Directions

Future research could focus on elucidating the biological activity of this compound and optimizing its properties for potential therapeutic applications. Additionally, further studies could explore the synthesis and characterization of related compounds.